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Compound of Interest

Compound Name: 1,9-Thianthrenedicarboxylic acid

Cat. No.: B1619720

In-Depth Technical Guide: 1,9-
Thianthrenedicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Properties

Chemical Formula: C14HsO4S2[1]

Molecular Weight: The precise molecular weight has not been explicitly cataloged in
widespread public databases. However, based on its chemical formula, the calculated
monoisotopic mass is 303.9864 Da.[1]

Structure:
e SMILES: C1=CC(=C2C(=C1)SC3=CC=CC(=C3S2)C(=0)0)C(=0)0[1]

« InChl: InNChl=1S/C14H804S2/c15-13(16)7-3-1-5-9-11(7)20-12-8(14(17)18)4-2-6-10(12) 19-
9/h1-6H,(H,15,16)(H,17,18)[1]

Summary of Physicochemical Data
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Property Value Source
Chemical Formula C14Hs04S2 PubChemLite[1]
Monoisotopic Mass 303.9864 Da PubChemLite[1]

Experimental Data and Protocols

Extensive searches of publicly available scientific literature and chemical databases did not
yield specific experimental protocols, quantitative data, or detailed signaling pathways related
to 1,9-Thianthrenedicarboxylic acid. The information available is currently limited to its basic
chemical identifiers.

The lack of published data suggests that this compound may be a novel chemical entity, a
synthetic intermediate that has not been extensively studied for its biological properties, or its
research is proprietary and not in the public domain.

Logical Relationship Diagram

As no experimental workflows or signaling pathways for 1,9-Thianthrenedicarboxylic acid are
available, a logical diagram illustrating the current information status is provided below.

Caption: Logical flow from available chemical data to unavailable experimental information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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